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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and procedural guidance for the handling and disposal of 2-
Methoxybenzoyl chloride. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Methoxybenzoyl chloride

Synonyms: o-Anisoyl chloride, 2-Anisoyl chloride, 2-Methoxybenzoic acid chloride[1]

CAS Number: 21615-34-9[1]

Molecular Formula: CsH7CIlO2[1][2]

Molecular Weight: 170.59 g/mol [2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methoxybenzoyl chloride is a corrosive and combustible liquid that poses significant health
risks upon exposure.[1][3][4] It is crucial to handle this chemical with appropriate engineering
controls and personal protective equipment to minimize risk.
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Primary Hazards:

e Causes severe skin burns and eye damage.[2][5]
o May cause respiratory irritation.[2]

o May cause an allergic skin reaction.[5]

e Combustible liquid.[1][3]

e Reacts with water and moisture.[4][6]

The following table summarizes the mandatory personal protective equipment for handling 2-
Methoxybenzoyl chloride.
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PPE Category Specification Justification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by )
Protects against splashes and
OSHA's eye and face
Eye and Face _ , _ vapors that can cause severe
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A faceshield

is also recommended.[1][3]

eye irritation and burns.[1]

Wear appropriate protective _ _
) Prevents skin contact which
gloves (e.g., chemically
) can cause severe burns and
Hand impermeable gloves). Gloves ] ] ]
potential allergic reactions.[1]

[5]

must be inspected prior to use.

[1]5]

Wear appropriate protective
clothing to minimize contact

) ] . Protects against accidental
Body with skin.[1] Fire/flame

) ] ] spills and splashes.
resistant and impervious

clothing is recommended.[5]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

Respiratory respiratory tract.[1] A full-face
must be followed whenever

Protects against inhalation of
vapors which may cause

severe irritation of the

N respirator should be used if
workplace conditions warrant a o
. exposure limits are exceeded
respirator's use. A type ABEK

(EN214387) respirator filter is
suggested.[1]

or irritation is experienced.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount to ensure safety when working with 2-
Methoxybenzoyl chloride.
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Preparation

Don Appropriate PPE
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- J
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Y
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Y
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- J
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Cleanup é%; Disposal )
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Y

[Segregate and Label Waste j

Y
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Y
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- J
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Figure 1. Standard operational workflow for handling 2-Methoxybenzoyl chloride.
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e Preparation:

o

Always work within a certified chemical fume hood to control vapor exposure.[7]

Ensure that an eyewash station and safety shower are readily accessible and in good

[¢]

working order.[3][7]

[¢]

Don all required personal protective equipment as detailed in the PPE table.

[¢]

Assemble all necessary glassware and reagents before handling the chemical.
e Handling:
o When dispensing, do so slowly and carefully to avoid splashing.

o Keep the container tightly closed when not in use to prevent reaction with moisture in the
air.[1]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong bases, and alcohols.[1][3] It should be stored under
nitrogen and refrigerated (approximately 4°C).[1][7]

e In Case of a Spill:

[¢]

Evacuate personnel to a safe area.

[¢]

Remove all sources of ignition.[1][5]

[e]

Absorb the spill with an inert, dry material such as sand or earth, and place it into a
chemical waste container.[1] Do not use water.[7]

[e]

Provide ventilation.[1]

Disposal Plan

Proper disposal of 2-Methoxybenzoyl chloride and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Pathway:

Waste Generation N Containerization
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7
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2-Methoxybenzoyl chloride Halogenated Organic

\_ Y, Waste Container

/
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Figure 2. Disposal pathway for 2-Methoxybenzoyl chloride waste.

o Waste Collection:

o Do not dispose of 2-Methoxybenzoyl chloride down the drain.

o Collect unused or waste material in a designated, properly labeled, and sealed container
for halogenated organic waste.

o Contaminated materials such as gloves, absorbent pads, and disposable lab coats should
be placed in a separate, labeled container for solid chemical waste.

o Rinse contaminated glassware with an appropriate organic solvent (e.g., acetone) and
collect the rinsate as hazardous waste.

o Storage of Waste:

o Store waste containers in a designated satellite accumulation area that is secure and
away from incompatible materials.

» Final Disposal:
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o Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[5] This typically involves arranging for pickup by a licensed hazardous
waste disposal company.[8]

o Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning, or
punctured and disposed of in a sanitary landfill where permitted.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air immediately. If
breathing is difficult, give oxygen. If not
) breathing, give artificial respiration. Seek
Inhalation _ _ _ _
immediate medical attention.[1][5] Do not use
mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[5]

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes.[1] Seek

immediate medical attention.[1] Wash

contaminated clothing before reuse.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[7] Remove contact
lenses if present and easy to do so.[5] Continue

rinsing. Seek immediate medical attention.[1][5]

Do NOT induce vomiting.[1][5] If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[1] Never give anything by mouth to an

unconscious person.[1][5] Seek immediate

medical attention.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

